Cas no 1343696-95-6 (1H-1,2,4-Triazole-5-ethanamine, 3-cyclopentyl-1-methyl-)

• Product Name: 1H-1,2,4-Triazole-5-ethanamine, 3-cyclopentyl-1-methyl-
• CAS No: 1343696-95-6
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5262571
• Update Time: 2025-07-20

1H-1,2,4-Triazole-5-ethanamine, 3-cyclopentyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-ethanamine, 3-cyclopentyl-1-methyl-

• Inchi： 1S/C10H18N4/c1-14-9(6-7-11)12-10(13-14)8-4-2-3-5-8/h8H,2-7,11H2,1H3
• InChI Key： MTKKPEBOTUZJHM-UHFFFAOYSA-N
• SMILES： N1(C)C(CCN)=NC(C2CCCC2)=N1

Additional information on 1H-1,2,4-Triazole-5-ethanamine, 3-cyclopentyl-1-methyl-

Introduction to 1H-1,2,4-Triazole-5-ethanamine, 3-cyclopentyl-1-methyl- (CAS No. 1343696-95-6)

The compound 1H-1,2,4-Triazole-5-ethanamine, 3-cyclopentyl-1-methyl-, identified by its CAS number 1343696-95-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a triazole ring fused with an amine group, coupled with a cyclopentyl substituent and a methyl group at the 1-position, endows this molecule with distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery efforts. Heterocycles are known for their versatility in biological activity and are frequently incorporated into active pharmaceutical ingredients (APIs) due to their ability to mimic natural products and interact with biological targets in sophisticated ways. The 1H-1,2,4-Triazole core is particularly noteworthy, as it has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. The addition of the 3-cyclopentyl moiety and the 1-methyl group further modulates the electronic and steric environment of the molecule, potentially enhancing its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The triazole ring itself is a well-documented pharmacophore that can engage with various biological receptors and enzymes. For instance, triazole derivatives have been successfully employed in the development of antifungal agents such as fluconazole and itraconazole. The structural modifications present in 1H-1,2,4-Triazole-5-ethanamine, 3-cyclopentyl-1-methyl, including the cyclopentyl group and the methyl substituent, may contribute to improved solubility, bioavailability, and target specificity compared to simpler triazole analogs.

Recent studies have highlighted the importance of optimizing molecular architecture to achieve desired pharmacological effects. Computational modeling and high-throughput screening have become indispensable tools in this regard. These methodologies allow researchers to predict how structural changes will influence biological activity by simulating molecular interactions at the atomic level. In the case of 1H-1,2,4-Triazole-5-ethanamine, 3-cyclopentyl-1-methyl, computational studies could provide valuable insights into how the cyclopentyl and methyl groups influence binding affinity to potential targets such as enzymes or receptors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include cyclization reactions to form the triazole ring followed by functional group transformations to introduce the amine and substituents. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, which are critical for both academic research and industrial applications. For example, catalytic approaches can reduce waste and energy consumption while improving reaction efficiency.

From a biological perspective, understanding how structural features influence activity is essential for designing molecules with enhanced therapeutic potential. The 3-cyclopentyl group introduces steric bulk that can affect how the molecule interacts with biological targets. Similarly, the 1-methyl substituent can influence electronic properties through hyperconjugation or induction effects. These subtle modifications can significantly alter potency, selectivity, and metabolic stability—key factors that determine a drug's efficacy and safety profile.

In vitro studies have begun to explore the pharmacological properties of 1H-1,2,4-Triazole-5-ethanamine, 3-cyclopentyl-1-methyl. Initial results suggest that it exhibits promising activity against certain bacterial strains due to its ability to disrupt microbial cell wall synthesis or interfere with essential metabolic pathways. Such findings align with broader trends in antimicrobial drug discovery where novel heterocyclic compounds are being sought to combat rising resistance issues associated with conventional antibiotics.

The integration of machine learning and artificial intelligence has further accelerated drug discovery efforts by enabling rapid analysis of large datasets containing structural-biological relationship information. These technologies can predict how different modifications will affect biological activity without extensive experimental validation—a process known as virtual screening or de novo design. By leveraging these tools alongside traditional experimental approaches researchers can more efficiently identify promising candidates like 1H-1,2,4-Triazole-5-ethanamine, 3-cyclopentyl-1-methyl for further development.

The future prospects for this compound remain exciting as ongoing research continues to uncover new applications across multiple therapeutic areas including oncology where triazole derivatives have shown promise as kinase inhibitors or antitumor agents through mechanisms such as inhibiting DNA topoisomerases or disrupting microtubule formation during cell division.